Cas no 717-27-1 (2,5-Diacetoxytoluene)

• Product Name: 2,5-Diacetoxytoluene
• CAS No: 717-27-1
• Molecular Formula: C₁₁H₁₂O₄
• Molecular Weight: 208.2106
• MDL: MFCD00061098
• CID: 83008
• PubChem ID: 87558367

2,5-Diacetoxytoluene Properties

Names and Identifiers

• Methylhydroquinone diacetate
• 2,5-Diacetoxytoluene
• (4-acetyloxy-3-methylphenyl) acetate
• 1,4-Diacetoxy-2-methylbenzene
• 1,4-Benzenediol,2-methyl-, 1,4-diacetate
• Methylhydroquinone, diacetate
• 2-methylhydroquinone diacetate
• PARAGOS 310054
• KUZVIVNLNXNLAQ-UHFFFAOYSA-
• KUZVIVNLNXNLAQ-UHFFFAOYSA-N
• 2-methyl-1,4-phenylene diacetate
• 4-acetyloxy-2-methylphenyl acetate
• (4-acetyloxy-2-methylphenyl) acetate
• (4-acetyloxy-

• MDL： MFCD00061098
• InChIKey： KUZVIVNLNXNLAQ-UHFFFAOYSA-N
• Inchi： 1S/C11H12O4/c1-7-6-10(14-8(2)12)4-5-11(7)15-9(3)13/h4-6H,1-3H3
• SMILES： O(C(C([H])([H])[H])=O)C1C([H])=C([H])C(=C([H])C=1C([H])([H])[H])OC(C([H])([H])[H])=O
• BRN： 1967373

Computed Properties

• Exact Mass: 208.07400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 208.074
• Heavy Atom Count: 15
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 52.6

Experimental Properties

• LogP: 1.84560
• PSA: 52.60000
• Refractive Index: 1.505
• Boiling Point: 289.7 °C at 760 mmHg
• Melting Point: 49°C(lit.)
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Color/Form: White crystalline powder.
• Solubility: Not determined
• Density: 1.15

2,5-Diacetoxytoluene Security Information

• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport

2,5-Diacetoxytoluene Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters